Cas no 947404-89-9 (3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal hydrate)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal hydrate
• CAS No: 947404-89-9
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 1001209
• PubChem ID: 4713493
• Update Time: 2025-04-20

3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal hydrate Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1H-Pyrazole-1-propanal
• 1H-Pyrazole-1-propanal, 3,5-dimethyl-
• 3-(3,5-dimethylpyrazol-1-yl)propanal
• 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal
• AKOS003594724
• DTXSID60405774
• 947404-89-9
• SCHEMBL2551012
• STK988516
• 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal hydrate

• MDL： MFCD01993063
• Inchi： 1S/C8H12N2O/c1-7-6-8(2)10(9-7)4-3-5-11/h5-6H,3-4H2,1-2H3
• InChI Key： YRWRIZNHJBFNDL-UHFFFAOYSA-N
• SMILES： O=CCCN1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles